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Compound of Interest

Compound Name: lomeprol hydrolysate-1

Cat. No.: B195374

Disclaimer: This document synthesizes available public information on iomeprol and its
derivatives. Direct toxicological data for "iomeprol hydrolysate-1" is limited. The information
provided should be used for research and informational purposes only.

lomeprol is a widely used non-ionic, iodinated contrast medium with a well-established safety
profile in clinical practice.[1][2] However, the toxicological properties of its degradation
products, such as iomeprol hydrolysate-1, are less well-documented. This guide provides a
comprehensive overview of the available information regarding the potential toxicity of
iomeprol hydrolysate-1, including its identity, known toxicological profile, and the broader
context of iomeprol degradation.

Identification and Chemical Properties of lomeprol
Hydrolysate-1

lomeprol hydrolysate-1 is chemically identified as 5-Acetamido-N,N'-bis(2,3-
dihydroxypropyl)-2,4,6-triiodoisophthalamide. It is also known as an intermediate in the
synthesis of other contrast agents like lohexol.[3][4][5]

Table 1: Chemical Identification of lomeprol Hydrolysate-1
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Property Value

5-Acetamido-N,N'-bis(2,3-
dihydroxypropyl)-2,4,6-triiodoisophthalamide

Chemical Name

CAS Number 31127-80-7

Molecular Formula C16H20l3N307

Molecular Weight 747.06 g/mol

Synonyms lohexol impurity A, lohexol hydrolysate

Available Toxicological Data

Direct and comprehensive toxicological studies on iomeprol hydrolysate-1 are not readily
available in the public domain. The existing information is primarily derived from safety data
sheets (SDS) and general statements from chemical suppliers.

Qualitative Toxicological Profile:

Based on available safety data, iomeprol hydrolysate-1 is associated with the following
potential hazards:

o Skin Irritation: May cause skin irritation upon contact.[6]
o Eye Irritation: Can cause serious eye irritation.[6]
» Respiratory Irritation: May cause respiratory irritation if inhaled.[6]

One supplier notes that toxicological studies indicate low systemic toxicity when administered
intravascularly at therapeutic doses.[3] However, they also caution about potential adverse
effects in hypersensitive individuals, which may include mild allergic reactions, nausea, or
transient hypotension.[3] Excessive exposure could potentially lead to iodine toxicity.[3]

Quantitative Toxicological Data:

As of the latest search, no quantitative toxicity data, such as LD50 (Lethal Dose, 50%) or IC50
(half-maximal inhibitory concentration), for iomeprol hydrolysate-1 has been published in the
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available literature.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of iomeprol hydrolysate-1
are not available in the reviewed literature. However, a general workflow for the forced
degradation of a pharmaceutical compound, which would be a necessary precursor to studying
its hydrolysates, is outlined below.

General Workflow for Forced Degradation Studies:
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Caption: General workflow for forced degradation studies of a pharmaceutical agent.
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Signaling Pathways in Contrast Media Toxicity

While specific signaling pathways affected by iomeprol hydrolysate-1 have not been
identified, the general mechanisms of toxicity for iodinated contrast media (ICM) often involve
oxidative stress and cellular damage, particularly in renal cells.

Conceptual Signaling Pathway for ICM-Induced Nephrotoxicity:
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Caption: Conceptual overview of ICM-induced renal cell toxicity pathways.

Broader Context: Degradation of lomeprol

lomeprol is generally considered chemically stable.[6] Studies on its stability under X-ray
radiation have shown no significant alterations or increase in byproducts. However, like other
iodinated contrast media, iomeprol can degrade under certain environmental conditions,
particularly during water treatment processes like ozonation and advanced oxidation. These
processes can lead to the formation of various transformation products, some of which may be
more toxic than the parent compound. The toxicological relevance of these byproducts is an
area of ongoing research.

Conclusion

The available data on the specific toxicity of iomeprol hydrolysate-1 (5-Acetamido-N,N'-
bis(2,3-dihydroxypropyl)-2,4,6-triiodoisophthalamide) is limited. While safety data sheets
indicate potential for skin, eye, and respiratory irritation, there is a lack of comprehensive
toxicological studies, quantitative data, and information on specific signaling pathways. For a
complete toxicological profile, further research, including in vitro and in vivo studies, would be
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necessary. Researchers and drug development professionals should consider this data gap
when handling or studying this particular compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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